Cas no 651734-55-3 (Methyl 2,6-difluoro-3,5-dimethoxybenzoate)

• Product Name: Methyl 2,6-difluoro-3,5-dimethoxybenzoate
• CAS No: 651734-55-3
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• MDL: MFCD27938942
• CID: 403803
• PubChem ID: 59486229
• Update Time: 2025-06-08

Methyl 2,6-difluoro-3,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-difluoro-3,5-dimethoxybenzoate
• ODTXQKMLYIPFJY-UHFFFAOYSA-N
• SB18270
• AX8284321
• 2,6-difluoro-3,5-dimethoxy benzoic acid methyl ester
• Benzoic acid, 2,6-difluoro-3,5-dimethoxy-, methyl ester
• BBB73455
• SCHEMBL1822757
• MFCD27938942
• CS-15796
• Methyl2,6-difluoro-3,5-dimethoxybenzoate
• 651734-55-3
• FT-0732395
• CS-0045391
• C90201
• DTXSID40732176
• AKOS022187012
• DA-41783

• MDL： MFCD27938942
• Inchi： 1S/C10H10F2O4/c1-14-5-4-6(15-2)9(12)7(8(5)11)10(13)16-3/h4H,1-3H3
• InChI Key： ODTXQKMLYIPFJY-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C(=O)OC)F)OC)OC

Computed Properties

• Exact Mass: 232.0547
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2,6-difluoro-3,5-dimethoxybenzoate

Comprehensive Overview of Methyl 2,6-difluoro-3,5-dimethoxybenzoate (CAS No. 651734-55-3): Properties, Applications, and Industry Insights

Methyl 2,6-difluoro-3,5-dimethoxybenzoate (CAS No. 651734-55-3) is a fluorinated aromatic ester with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its difluoro and dimethoxy substitutions, has garnered attention for its unique chemical properties and potential applications in drug discovery. The methyl ester moiety enhances its solubility, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated benzoates like Methyl 2,6-difluoro-3,5-dimethoxybenzoate has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its electron-withdrawing properties, which influence reaction kinetics in cross-coupling reactions—a hot topic in green chemistry and catalysis. This aligns with the growing trend of optimizing synthetic routes for sustainability, a frequent search query among chemists.

The compound’s structural motif is also pivotal in designing kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Online forums and scientific databases often highlight its potential as a building block for small-molecule drugs, reflecting its prominence in medicinal chemistry discussions. Its lipophilicity, modulated by the fluoro and methoxy groups, is frequently cited in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

From an industrial perspective, Methyl 2,6-difluoro-3,5-dimethoxybenzoate is synthesized via esterification of the corresponding carboxylic acid, a process optimized for high yield and purity. Manufacturers emphasize its scalability, addressing another common search theme: cost-effective synthesis. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with GMP standards—a key concern for buyers.

Environmental and regulatory considerations are also trending topics. The compound’s biodegradability and eco-toxicity profile are under scrutiny, as industries shift toward sustainable chemicals. This aligns with search queries on green alternatives and REACH compliance, making it a timely subject for researchers and procurement specialists alike.

In summary, Methyl 2,6-difluoro-3,5-dimethoxybenzoate (CAS No. 651734-55-3) bridges multiple disciplines—from organic synthesis to drug development. Its multifunctional nature and alignment with industry trends ensure its continued relevance in scientific and commercial spheres.